Cas no 97871-45-9 (2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)-)

97871-45-9 structure
Product name:2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)-
2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)-
- DTXSID70874432
- 97871-45-9
- TRANS-CINNAMAMIDE,A-BR,N-SEC-BUTYL
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- Inchi: InChI=1S/C13H16BrNO/c1-3-10(2)15-13(16)9-12(14)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3,(H,15,16)/b12-9-
- InChI Key: SOXLRYJTNSZLLI-XFXZXTDPSA-N
Computed Properties
- Exact Mass: 281.04153Da
- Monoisotopic Mass: 281.04153Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.1Ų
2-Propenamide, 2-bromo-N-(1-methylpropyl)-3-phenyl-, (E)- Related Literature
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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